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Compound of Interest

Compound Name: Thyminose

Cat. No.: B193298

Note on "Thyminose": The term "Thyminose" does not correspond to a recognized chemical
compound in standard chemical databases. This guide presumes the query refers to Thymine,
a common pyrimidine derivative found in DNA. The following information pertains exclusively to
Thymine.

This document provides essential safety and logistical information for the proper handling and
disposal of Thymine, designed for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for maintaining laboratory safety and ensuring
regulatory compliance.

Hazard Assessment and Safety Information

According to safety data sheets (SDS), Thymine is not classified as a hazardous substance
under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]
[2] However, it is imperative to handle all laboratory chemicals with caution. The toxicological
properties may not be fully investigated.[3]
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Property Information Source
CAS Number 65-71-4 [2][4]
GHS Classification Not a hazardous substance [2]
Appearance White to off-white powder/solid  [3][5]
N Very slightly soluble in cold
Solubility [4]
water
Melting Point 316-320°C (decomposes) [41[5]

) Carbon oxides (CO, C0O2),
Combustion Products ] ] [4]
nitrogen oxides (NOX)

Personal Protective Equipment (PPE)

When handling Thymine, especially in powder form, appropriate personal protective equipment
should be worn to minimize exposure.

Equipment Specification Rationale
) Safety glasses with side- To protect eyes from dust
Eye Protection , ,
shields or goggles. particles.[3][5]
_ Chemical-resistant gloves To prevent direct skin contact.
Hand Protection o
(e.g., nitrile rubber). [2][5]

Necessary if dust is generated. o )
To avoid inhalation of dust.[2]

Respiratory Protection Use a particulate filter 5]
respirator.
. To protect personal clothing
Body Protection Laboratory coat.

and skin.[3][5]

Step-by-Step Disposal Protocol

The disposal of Thymine and its contaminated materials must comply with all applicable
federal, state, and local environmental regulations.[6] Do not dispose of Thymine in regular
trash or pour it down the drain.[3][7]
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Experimental Protocol: Decontamination of Empty
Containers

For containers that held Thymine, a triple-rinse procedure is recommended before disposal.[3]

El

« Initial Rinse: Rinse the empty container with a suitable solvent (e.g., water, if appropriate for
the subsequent waste stream) three times.[8][9]

e Collect Rinsate: The rinsate from these washes must be collected and treated as chemical
waste.[8][10] Do not discard the rinsate down the drain.

o Container Disposal: After triple-rinsing and air-drying, deface the original label on the
container.[9][10] The container may then be disposed of in the regular trash or recycled,
depending on institutional policies.[8][9][10]

Disposal of Unused or Waste Thymine

o Waste Collection:

o Collect solid Thymine waste in a clearly labeled, sealed, and compatible waste container.

[7](8]

o The container must be marked with the words "Hazardous Waste" (or as required by local
regulations) and list the full chemical name "Thymine".[7][8]

o Storage:
o Store the waste container in a designated satellite accumulation area.[9]
o Ensure the container is kept closed except when adding waste.[8]
o Segregate from incompatible materials.[9]

» Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal.[7][10]
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o Provide a complete list of the waste contents.[7] Disposal must be conducted by a
licensed professional waste disposal service.[6]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Thymine.
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Assess Waste Type

Empty Container
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Thymine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b193298?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-7289-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA1NzN8YXBwbGljYXRpb24vcGRmfGFETmhMMmcxWXk4NU1UYzVPVGMyTmpNd016QXlMMU5FUWw4M01qZzVYMGRDWDBWT0xuQmtaZ3w2MTkxOWJkNTNhMjRjYTcyY2M4MGIzMGI4OGNmYmM0MDA0YmIwNjI5MTQ0ODFlOGI2M2IwYWQzYTNkMGQ1MTg0
https://www.carlroth.com/medias/SDB-7289-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4MTV8YXBwbGljYXRpb24vcGRmfGFHUmlMMmcyT1M4NU1UYzVPVGMyTWpNM01EZzJMMU5FUWw4M01qZzVYMEZWWDBWT0xuQmtaZ3wxZGZjYzgwYTU4NGVhZGIzZWVjMGE3OTU5NzUyYzAxYzljOGJiN2JlMmI1YzY0OWY3Zjg2Mzk2OTRiNDRlM2Zm
https://www.fishersci.com/store/msds?partNumber=AC157850050&productDescription=THYMINE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.hmdb.ca/system/metabolites/msds/000/000/193/original/HMDB00262.pdf?1358896049
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjMmplM3hycTQ0MjgweXc0dXU3ZHgzb253MXg3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODEyXzY1LTcxLTRfVGh5bWluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ4MTJfNjUtNzEtNF9UaHltaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--c28773d70253a2215ff27f774ccfe451e14e2194/MetaSci_MSID812_65-71-4_Thymine.pdf
https://isotope.com/product/attachment/DLM-1089-PK/SDS%20-%20DLM-1089_V.3.1_US%20-%20English%20US.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b193298#thyminose-proper-disposal-procedures
https://www.benchchem.com/product/b193298#thyminose-proper-disposal-procedures
https://www.benchchem.com/product/b193298#thyminose-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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